Cas no 2171673-19-9 (3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-5,5-dimethylhexanoic acid)

• Product Name: 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-5,5-dimethylhexanoic acid
• CAS No: 2171673-19-9
• MF: C₂₇H₃₄N₂O₅
• MW: 466.569267749786
• CID: 6258428
• PubChem ID: 164664052
• Update Time: 2025-05-23

3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-5,5-dimethylhexanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-5,5-dimethylhexanoic acid
• 2171673-19-9
• EN300-1507766
• 3-[2-({[(9h-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]-5,5-dimethylhexanoic acid

• Inchi： 1S/C27H34N2O5/c1-5-23(25(32)28-17(14-24(30)31)15-27(2,3)4)29-26(33)34-16-22-20-12-8-6-10-18(20)19-11-7-9-13-21(19)22/h6-13,17,22-23H,5,14-16H2,1-4H3,(H,28,32)(H,29,33)(H,30,31)
• InChI Key： GPUCJKYZPGSTII-UHFFFAOYSA-N
• SMILES： O(C(NC(CC)C(NC(CC(=O)O)CC(C)(C)C)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 466.24677219g/mol
• Monoisotopic Mass: 466.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 11
• Complexity: 696
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 105Ų

Additional information on 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-5,5-dimethylhexanoic acid

Professional Introduction to 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-5,5-dimethylhexanoic Acid (CAS No. 2171673-19-9)

3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-5,5-dimethylhexanoic acid, with the CAS number 2171673-19-9, is a sophisticated compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study in drug discovery and development. The structural features of this molecule, particularly its fluoren-9-yl moiety and the presence of multiple functional groups, contribute to its unique chemical properties and potential therapeutic applications.

The molecular structure of 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-5,5-dimethylhexanoic acid consists of a backbone that includes an amino group, a butanamido linkage, and a 5,5-dimethylhexanoic acid side chain. The incorporation of the fluoren-9-ylmethoxycarbonyl group enhances the compound's solubility and stability, which are critical factors in pharmaceutical formulations. This structural design not only improves the compound's pharmacokinetic profile but also opens up possibilities for further derivatization and optimization.

In recent years, there has been a growing interest in the development of novel compounds that can interact with biological targets in a highly specific manner. The fluoren scaffold is particularly noteworthy due to its ability to form stable complexes with various biomolecules. This property makes it an attractive component in the design of probes and inhibitors for biological studies. Furthermore, the presence of the methoxycarbonyl group provides a site for further chemical modification, allowing researchers to tailor the compound's properties for specific applications.

The pharmaceutical industry has been actively exploring the potential of this compound in various therapeutic areas. One of the most promising applications is in the field of oncology. Preliminary studies have suggested that derivatives of 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-5,5-dimethylhexanoic acid may exhibit inhibitory effects on certain enzymes involved in cancer cell proliferation. These findings are particularly exciting given the increasing demand for targeted therapies that can selectively inhibit tumor growth while minimizing side effects.

Another area where this compound shows promise is in immunomodulation. The unique structural features of 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-5,5-dimethylhexanoic acid may enable it to interact with immune cells in a way that regulates inflammatory responses. This could have significant implications for treating autoimmune diseases and enhancing vaccine efficacy. Researchers are currently investigating how modifications to the fluorenylmethoxycarbonyl group can enhance these immunomodulatory effects.

The synthesis of 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-5,5-dimethylhexanoic acid presents several challenges due to its complex structure. However, advances in synthetic chemistry have made it possible to produce this compound with high purity and yield. The use of palladium-catalyzed cross-coupling reactions has been particularly useful in constructing the fluorene moiety. Additionally, protecting group strategies have been employed to ensure that each functional group is introduced at the appropriate stage of synthesis.

In conclusion, 3-(2-{(9H-fluoren)-9-ylmethoxycarbonylamino}butanamido)-5,5-dimethylhexanoic acid (CAS No. 2171673-19-9) is a versatile compound with significant potential in pharmaceutical research. Its unique structural features make it an excellent candidate for further development into novel therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in drug discovery and development.